Cas no 145518-36-1 (2-Isothiocyanatoacetamide)

2-Isothiocyanatoacetamide is a reactive organic compound featuring both an isothiocyanate (–N=C=S) and an acetamide (–NHCOCH₃) functional group. This bifunctional structure enables its use as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and thiourea derivatives. The isothiocyanate group offers high reactivity toward nucleophiles, facilitating conjugation with amines, thiols, or hydroxyl groups, while the acetamide moiety provides stability and solubility in polar solvents. Its applications extend to pharmaceutical research, where it serves as a key building block for bioactive molecules. The compound is typically handled under controlled conditions due to its sensitivity to moisture and heat.
2-Isothiocyanatoacetamide structure
2-Isothiocyanatoacetamide structure
Product Name:2-Isothiocyanatoacetamide
CAS No:145518-36-1
MF:C3H4N2OS
MW:116.141658782959
CID:3758627
PubChem ID:10290770
Update Time:2025-10-21

2-Isothiocyanatoacetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-isothiocyanato-
    • 2-isothiocyanatoacetamide
    • Isothiocyanate derivative 1
    • 899-560-4
    • EN300-65677
    • G57559
    • SCHEMBL9706230
    • 145518-36-1
    • AKOS000212092
    • 2-Isothiocyanatoacetamide
    • Inchi: 1S/C3H4N2OS/c4-3(6)1-5-2-7/h1H2,(H2,4,6)
    • InChI Key: LXDZRHJIMQYSSD-UHFFFAOYSA-N
    • SMILES: C(N)(=O)CN=C=S

Computed Properties

  • Exact Mass: 116.00443393Da
  • Monoisotopic Mass: 116.00443393Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 87.5Ų

2-Isothiocyanatoacetamide Pricemore >>

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Additional information on 2-Isothiocyanatoacetamide

2-Isothiocyanatoacetamide (CAS No. 145518-36-1): A Comprehensive Overview

2-Isothiocyanatoacetamide (CAS No. 145518-36-1) is a versatile compound with significant applications in various fields, including materials science, polymer chemistry, and drug delivery systems. This compound, also referred to as isothiocyanatoacetamide, belongs to the class of isothiocyanates, which are known for their reactivity and ability to form stable bonds with nucleophiles. The molecular structure of 2-isothiocyanatoacetamide consists of an isothiocyanate group (-NCS) attached to an acetylamine backbone, making it a valuable precursor for synthesizing advanced materials and functional polymers.

Recent advancements in polymer chemistry have highlighted the potential of isothiocyanatoacetamide as a building block for creating stimuli-responsive polymers. These polymers exhibit unique properties, such as temperature- or pH-sensitive behavior, which make them ideal for applications in drug delivery systems and smart materials. For instance, researchers have successfully utilized isothiocyanatoacetamide to synthesize polyurethanes with enhanced mechanical properties and biocompatibility, paving the way for its use in biomedical applications.

The synthesis of 2-isothiocyanatoacetamide typically involves the reaction of thiourea with an appropriate alkylating agent under controlled conditions. This process ensures high purity and stability of the final product, which is crucial for its performance in downstream applications. The compound's ability to undergo nucleophilic substitution reactions makes it a valuable intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and bioactive molecules.

In terms of physical properties, isothiocyanatoacetamide exhibits a melting point of approximately 95°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its chemical stability under ambient conditions further enhances its suitability for large-scale industrial applications. Recent studies have also explored the use of isothiocyanatoacetamide in click chemistry reactions, where it serves as a reactive partner for azide compounds, leading to the formation of robust triazole linkages.

The demand for 2-isothiocyanatoacetamide has grown significantly due to its role in the development of advanced materials. For example, it has been employed in the synthesis of polymeric nanoparticles with tailored surface functionalities, which are being investigated for their potential in targeted drug delivery. Additionally, its use in the preparation of hydrogels with adjustable mechanical properties has opened new avenues in tissue engineering and regenerative medicine.

From an environmental perspective, the synthesis and application of isothiocyanatoacetamide are designed to minimize ecological impact. Researchers have developed eco-friendly synthetic routes that utilize renewable resources and reduce waste generation. These efforts align with the growing trend toward sustainable chemistry and green manufacturing practices.

In conclusion, 2-isothiocyanatoacetamide (CAS No. 145518-36-1) is a multifaceted compound with a wide range of applications across diverse industries. Its unique chemical properties, combined with recent advancements in synthetic methodologies and material science, position it as a key player in the development of next-generation materials and technologies. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.

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